Cas no 1806422-93-4 (4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine)

• Product Name: 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine
• CAS No: 1806422-93-4
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4908139
• Update Time: 2025-06-12

4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-10-7-11(9-5-3-2-4-6-9)17-12(8-10)13(14,15)16/h2-8H,1H3
• InChI Key： LORANJRRAZXUBX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(C2C=CC=CC=2)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine

4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine (CAS No. 1806422-93-4): An Overview of a Versatile Compound in Modern Chemistry

4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine (CAS No. 1806422-93-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct structural features, has shown promise in various applications, including pharmaceutical development, agrochemicals, and advanced materials. This article provides a comprehensive overview of 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine is a substituted pyridine derivative with a methoxy group at the 4-position, a phenyl group at the 2-position, and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The methoxy group enhances the compound's solubility in polar solvents, while the phenyl group contributes to its aromatic character. The trifluoromethyl group, known for its electron-withdrawing effect and high lipophilicity, significantly influences the compound's reactivity and biological activity.

The molecular formula of 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine is C₁₃H₁₀F₃N₁O₁, with a molecular weight of approximately 255.21 g/mol. The compound is typically a white to off-white solid at room temperature and exhibits good thermal stability. Its melting point ranges from 75 to 78°C, making it suitable for various synthetic transformations and applications.

Synthesis Methods

The synthesis of 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine has been extensively studied due to its importance in both academic research and industrial applications. One common synthetic route involves the reaction of 2-chloro-6-trifluoromethylpyridine with phenylboronic acid in the presence of a palladium catalyst, followed by methylation with methyl iodide or dimethyl sulfate. This method, known as the Suzuki coupling reaction, is highly efficient and scalable.

An alternative approach involves the direct substitution of a halogenated pyridine derivative with phenylboronic acid using transition metal catalysts such as palladium or nickel. This method offers high yields and regioselectivity, making it suitable for large-scale production. Recent advancements in catalytic systems have further optimized these reactions, reducing reaction times and improving product purity.

Biological Activities

4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine has been investigated for its potential biological activities due to its unique structural features. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine has demonstrated promising antiviral activity against several viral strains. Research has indicated that this compound can interfere with viral replication processes by targeting specific viral proteins or enzymes. These findings suggest potential applications in the development of antiviral drugs for treating viral infections.

Potential Applications

The diverse chemical properties and biological activities of 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine make it an attractive candidate for various applications across different industries. In pharmaceutical research, this compound serves as a valuable building block for synthesizing more complex molecules with therapeutic potential. Its ability to modulate key biological pathways makes it particularly useful in drug discovery programs focused on inflammatory diseases and viral infections.

In the field of agrochemicals, 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine has shown promise as an intermediate for synthesizing novel pesticides and herbicides. Its high lipophilicity and stability contribute to its effectiveness in controlling pests and weeds while minimizing environmental impact.

Beyond pharmaceuticals and agrochemicals, this compound also finds applications in materials science. The presence of the trifluoromethyl group imparts unique electronic properties to materials derived from 4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine. These materials have been explored for use in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), where their high electron mobility and stability are highly desirable.

Conclusion

4-Methoxy-2-phenyl-6-(trifluoromethyl)pyridine (CAS No. 1806422-93-4) is a versatile compound with a wide range of applications in modern chemistry. Its unique chemical structure endows it with valuable properties that make it suitable for use in pharmaceutical development, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.